Cas no 1208859-08-8 (3,6-dichloro-N-ethoxypyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-ethoxypyridine-2-carboxamide
• CAS No: 1208859-08-8
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• MDL: MFCD13614018
• CID: 5605474
• PubChem ID: 37727864
• Update Time: 2025-11-01

3,6-dichloro-N-ethoxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-8928465
• 1208859-08-8
• Z247485974
• 3,6-dichloro-N-ethoxypyridine-2-carboxamide
• AKOS033923335

• MDL： MFCD13614018
• Inchi： 1S/C8H8Cl2N2O2/c1-2-14-12-8(13)7-5(9)3-4-6(10)11-7/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： KZXOAFBVOUHXMS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NOCC)=O)Cl

Computed Properties

• Exact Mass: 233.9962829g/mol
• Monoisotopic Mass: 233.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.2Ų

Additional information on 3,6-dichloro-N-ethoxypyridine-2-carboxamide

Professional Introduction to 3,6-dichloro-N-ethoxypyridine-2-carboxamide (CAS No: 1208859-08-8)

3,6-dichloro-N-ethoxypyridine-2-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1208859-08-8, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple chlorine atoms and an ethoxy group on a pyridine core imparts distinct reactivity, making it a valuable intermediate in synthetic organic chemistry.

The molecular structure of 3,6-dichloro-N-ethoxypyridine-2-carboxamide consists of a pyridine ring substituted at the 3rd and 6th positions with chlorine atoms, and an ethoxy group attached to the nitrogen atom at the 2nd position. This arrangement contributes to its versatility in chemical reactions, particularly in nucleophilic substitution and condensation reactions. The compound's ability to participate in such transformations makes it a crucial building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of pyridine-based compounds. The structural features of 3,6-dichloro-N-ethoxypyridine-2-carboxamide have prompted researchers to investigate its potential as a precursor for drugs targeting various diseases. Specifically, studies have focused on its role in developing inhibitors for enzymes involved in metabolic pathways relevant to cancer and inflammatory conditions.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The chlorine substituents enhance electrophilicity, facilitating reactions that can introduce additional functional groups. This property is particularly useful in constructing heterocyclic frameworks, which are common motifs in bioactive molecules. Furthermore, the ethoxy group provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

Recent research has highlighted the compound's potential in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of 3,6-dichloro-N-ethoxypyridine-2-carboxamide, researchers aim to create molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. Preliminary studies have shown promising results in vitro, suggesting its efficacy as a lead compound for further optimization.

The synthesis of 3,6-dichloro-N-ethoxypyridine-2-carboxamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination of pyridine derivatives followed by nucleophilic substitution with ethylating agents. Advances in catalytic methods have improved the efficiency of these processes, reducing waste and enhancing scalability.

The chemical reactivity of this compound also makes it valuable in material science applications beyond pharmaceuticals. For instance, it can be used as a ligand or intermediate in catalytic systems that facilitate cross-coupling reactions, which are essential for constructing complex organic molecules. Its stability under various reaction conditions further enhances its utility as a synthetic tool.

In conclusion, 3,6-dichloro-N-ethoxypyridine-2-carboxamide (CAS No: 1208859-08-8) represents a versatile and innovative compound with significant potential in pharmaceutical and materials science research. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this molecule, its importance is likely to grow further.